Cas no 944906-52-9 (methyl 3-formylimidazo[1,2-a]pyrimidine-6-carboxylate)

• Product Name: methyl 3-formylimidazo[1,2-a]pyrimidine-6-carboxylate
• CAS No: 944906-52-9
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 6834467
• PubChem ID: 72211205
• Update Time: 2025-02-14

methyl 3-formylimidazo[1,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 944906-52-9
• METHYL 3-FORMYLIMIDAZO[1,2-A]PYRIMIDINE-6-CARBOXYLATE
• AB59492
• SCHEMBL24997540
• methyl 3-formylimidazo[1,2-a]pyrimidine-6-carboxylate

• Inchi： 1S/C9H7N3O3/c1-15-8(14)6-2-10-9-11-3-7(5-13)12(9)4-6/h2-5H,1H3
• InChI Key： IOLONIWDPBLJKR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC2=NC=C(C=O)N2C=1)=O

Computed Properties

• Exact Mass: 205.04874109Da
• Monoisotopic Mass: 205.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.6Ų